Cas no 2228375-78-6 (4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol
• CAS No: 2228375-78-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6319501
• PubChem ID: 165673269
• Update Time: 2025-05-23

4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol
• 2228375-78-6
• EN300-1781838

• Inchi： 1S/C12H21N3O/c1-9-7-14-15(2)11(9)12(8-13)5-3-10(16)4-6-12/h7,10,16H,3-6,8,13H2,1-2H3
• InChI Key： INZLVHPISSTVAO-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(C2=C(C)C=NN2C)CC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol

4-(Aminomethyl)-4-(1,4-Dimethyl-1H-Pyrazol-5-Yl)cyclohexan-1-Ol: A Comprehensive Overview

The compound 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol, identified by the CAS number 2228375-78-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a pyrazole ring. The presence of these groups makes it a versatile molecule that can participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of cyclohexanol derivatives in the development of novel therapeutic agents. The cyclohexane ring in this compound serves as a rigid framework that can be easily modified to introduce additional functional groups. For instance, the amino group in the molecule can act as a nucleophile in substitution reactions, while the hydroxyl group can facilitate the formation of esters or ethers. These properties make this compound an ideal candidate for use in drug design and synthesis.

The pyrazole ring in 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol adds another layer of complexity to its structure. Pyrazoles are known for their ability to form hydrogen bonds and their stability under various chemical conditions. This makes them valuable in the design of bioactive molecules, particularly those with potential anti-inflammatory or antiviral properties. Recent research has shown that pyrazole-containing compounds can exhibit significant activity against certain enzymes and receptors, making them promising leads for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. This is followed by the introduction of the amino group and the pyrazole ring through carefully controlled reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to achieve this goal.

In terms of applications, 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexan-1-ol has shown potential in several areas. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Additionally, its bioactive properties suggest that it could be used as a lead compound in the development of new drugs targeting specific biological pathways.

Recent advancements in computational chemistry have provided new insights into the properties of this compound. Molecular modeling studies have revealed that its structure allows for favorable interactions with certain proteins and enzymes. These findings have been supported by experimental data showing that the compound exhibits moderate activity against several enzyme targets. Such results underscore its potential as a starting point for further research and development.

In conclusion, 4-(aminomethyl)-4-(1,4-dimethyl-1H-pyrazol-5-Yl)cyclohexan-Ol, with its unique structural features and versatile functional groups, represents an exciting area of study within organic chemistry and pharmacology. Its potential applications span from drug discovery to materials science, making it a subject of ongoing research interest. As new findings emerge from both experimental and computational studies, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems.